N-(3,5-dimethylphenyl)-2-((3-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[2-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H30N4O2S/c1-17-13-18(2)15-20(14-17)26-22(30)16-32-24-23(19-5-7-21(31-4)8-6-19)27-25(28-24)9-11-29(3)12-10-25/h5-8,13-15H,9-12,16H2,1-4H3,(H,26,30)
• InChI Key: RTFCOEHAZNOBQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3(CCN(CC3)C)N=C2C4=CC=C(C=C4)OC)C
• Molecular Formula: C25H30N4O2S
• Molecular Weight: 450.6 g/mol

Description

N-(3,5-dimethylphenyl)-2-((3-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H30N4O2S and its molecular weight is 450.6. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-((3-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-((3-(4-methoxyphenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Molecular Properties

Compounds like N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide have been structurally characterized to understand their molecular conformation, which is critical in drug design and the development of novel materials. Structural analysis helps in understanding the interaction between molecules and their potential targets, paving the way for the development of compounds with optimized properties for specific applications (Park et al., 1995).

Synthesis and Optimization

Research on the synthesis of related compounds, such as 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines and their analogs, demonstrates the importance of synthetic chemistry in creating compounds with potential therapeutic and industrial applications. These studies not only focus on the synthesis but also on the optimization of conditions to improve yield and selectivity, which is crucial for the development of efficient and cost-effective manufacturing processes (Kumar et al., 2019).

Potential Therapeutic Applications

Compounds with structural similarities to the queried chemical have been explored for their therapeutic potential, including analgesic properties and the ability to interact with specific receptors in the human body, indicating the potential for the development of new medications or therapeutic agents. For instance, studies on capsaicinoids and related compounds have contributed to our understanding of pain mechanisms and the development of analgesic drugs (Park et al., 1995).

Anticancer and Antimicrobial Activity

The synthesis and evaluation of N-aryl substituted phenyl acetamide analogs of certain compounds for their anticancer and antimicrobial activities highlight the potential of these compounds in addressing critical health challenges. Such studies are crucial for the discovery of new drugs and treatments for diseases (Kumar et al., 2019).